Cas no 86093-76-7 (2-(Trifluoromethyl)thiophene)

2-(Trifluoromethyl)thiophene structure
2-(Trifluoromethyl)thiophene structure
Product Name:2-(Trifluoromethyl)thiophene
CAS No:86093-76-7
MF:C5H3F3S
MW:152.137530565262
MDL:MFCD04973785
CID:90933
PubChem ID:2760785
Update Time:2025-04-18

2-(Trifluoromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • 2-(Trifluoromethyl)thiophene
    • 2-TRIFLUOROMETHYLTHIOPHENE
    • C5H3F3S
    • trifluoromethylthiophene
    • 2-trifluoromethyl-thiophene
    • CS-0313126
    • AKOS005257981
    • TS-02009
    • 2-(Perfluoromethyl)thiophene
    • SY234120
    • FT-0651035
    • DTXSID20375348
    • AMY37084
    • A21046
    • DXEFOIOXNVRHQK-UHFFFAOYSA-N
    • MFCD04973785
    • SCHEMBL156754
    • Thiophene, 2-(trifluoromethyl)-
    • Thiophene,2-(trifluoromethyl)-
    • 86093-76-7
    • MDL： MFCD04973785
    • Inchi： 1S/C5H3F3S/c6-5(7,8)4-2-1-3-9-4/h1-3H
    • InChI Key： FKGYFHXXFBKLNH-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C(F)(F)F

Computed Properties

  • Exact Mass: 151.99100
  • Monoisotopic Mass: 151.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 98.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 28.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 95°C/760mm
  • Flash Point: 19.1±25.9 °C
  • Refractive Index: 1.439
  • PSA: 28.24000
  • LogP: 2.76690
  • Solubility: Not determined
  • Vapor Pressure: 31.0±0.2 mmHg at 25°C

2-(Trifluoromethyl)thiophene Security Information

2-(Trifluoromethyl)thiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-(Trifluoromethyl)thiophene Production Method

Production Method 1

81290-20-2 81290-20-2
86093-76-7 86093-76-7
86093-77-8 86093-77-8
Reaction Conditions
1.1 Reagents: Silver triflate ,  Potassium fluoride Solvents: 1,2-Dichloroethane ;  24 h, 85 °C
Reference
Silver(I) trifluoromethanesulfonate
Black, T. Howard; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-13

Production Method 2

81290-20-2 81290-20-2
86093-76-7 86093-76-7
86093-77-8 86093-77-8
Reaction Conditions
1.1 Reagents: Silver triflate ,  Potassium fluoride Solvents: 1,2-Dichloroethane ;  24 h, 85 °C; 85 °C → rt
Reference
Silver-mediated trifluoromethylation of arenes using TMSCF3
Ye, Yingda; et al, Organic Letters, 2011, 13(20), 5464-5467

Production Method 3

55642-42-7 55642-42-7
86093-76-7 86093-76-7
86093-77-8 86093-77-8
Reaction Conditions
Reference
Trifluoromethylation of furan, thiophene, pyrrole, and p-benzoquinone with CF3I, Te(CF3)2, Sb(CF3)3, Hg(CF3)2, and Cd(CF3)2·D
Naumann, Dieter; et al, Journal of Fluorine Chemistry, 1990, 46(2), 265-81

Production Method 4

2314-97-8 2314-97-8
86093-76-7 86093-76-7
86093-77-8 86093-77-8
Reaction Conditions
1.1 25 °C
Reference
The gas-phase reaction of the CF3 radical with thiophene
Herrera, Olga S.; et al, Canadian Journal of Chemistry, 2003, 81(12), 1477-1481

2-(Trifluoromethyl)thiophene Raw materials

2-(Trifluoromethyl)thiophene Preparation Products

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